4-Bromobenzenesulfonohydrazide
Overview
Description
Synthesis Analysis 4-Bromobenzenesulfonohydrazide and its derivatives are synthesized through various methods, including condensation reactions. For instance, derivatives were synthesized by the condensation of 4-bromobenzohydrazide and benzaldehydes, showing antibacterial activity. These structures were determined using spectroscopic methods and single-crystal X-ray structure determination, highlighting the versatility of 4-bromobenzohydrazide as a precursor for various chemical transformations (Chantrapromma et al., 2015).
Molecular Structure Analysis The molecular structure of 4-Bromobenzenesulfonohydrazide derivatives has been elucidated using various analytical techniques, including single-crystal X-ray diffraction. These analyses reveal intricate details about the crystalline structure and intermolecular interactions, such as hydrogen bonding, which stabilizes the crystal structure and affects the compound's properties (Hussain et al., 2020).
Chemical Reactions and Properties 4-Bromobenzenesulfonohydrazide undergoes various chemical reactions, leading to the formation of diverse compounds. For example, its derivatives have been applied as sensors for metal ion detection, illustrating the compound's utility in environmental monitoring and analytical chemistry (Hussain et al., 2020).
Physical Properties Analysis The physical properties, such as crystal packing and stability, are crucial for understanding the behavior of 4-Bromobenzenesulfonohydrazide derivatives. The crystal structure is often stabilized by weak interactions, including hydrogen bonds and π-π interactions, which play a significant role in determining the compound's physical characteristics (Chantrapromma et al., 2015).
Chemical Properties Analysis The chemical properties of 4-Bromobenzenesulfonohydrazide derivatives are influenced by their molecular structure. These properties are pivotal in various applications, such as the development of sensors for detecting environmental pollutants. The specific interactions and reactivity patterns of these compounds underscore their potential in chemical synthesis and application (Hussain et al., 2020).
Scientific Research Applications
Application as a Sensor for Chromium Ion Detection
A novel compound, (E)-Nʹ-(4-Bromobenzylidene)-benzenesulfonohydrazide (4-BBBSH), was synthesized and used as a selective sensor for chromium ion detection in environmental samples. The sensor exhibited high sensitivity and satisfactory results in determining Cr3+ in various environments (Hussain, Asiri, Arshad, & Rahman, 2020).
Electrolyte Additive in Lithium-Ion Batteries
In the field of energy storage, a study examined the use of 4-bromo-2-fluoromethoxybenzene (BFMB), a closely related compound to 4-Bromobenzenesulfonohydrazide, as a bi-functional electrolyte additive for lithium-ion batteries. It was found to provide overcharge protection and fire retardancy without impacting the normal cycle performance of the batteries (Zhang, 2014).
Antioxidant and Anticholinesterase Activities
Research on sulfonyl hydrazone compounds, including derivatives of 4-Bromobenzenesulfonohydrazide, showed significant antioxidant capacity and anticholinesterase activity. These compounds exhibited better activity in various assays compared to standard antioxidants and cholinesterase inhibitors (Karaman et al., 2016).
Safety And Hazards
4-Bromobenzenesulfonohydrazide may cause severe skin burns and eye damage. It may also cause allergy or asthma symptoms or breathing difficulties if inhaled . It is advised not to breathe the dust and to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound .
properties
IUPAC Name |
4-bromobenzenesulfonohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2S/c7-5-1-3-6(4-2-5)12(10,11)9-8/h1-4,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXGNIMVLJMBZGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NN)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062311 |
Source
|
| Record name | Benzenesulfonic acid, 4-bromo-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8062311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromobenzenesulfonohydrazide | |
CAS RN |
2297-64-5 |
Source
|
| Record name | Benzenesulfonic acid, 4-bromo-, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2297-64-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonic acid, 4-bromo-, hydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002297645 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | p-Bromophenylsulfonylhydrazine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56448 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonic acid, 4-bromo-, hydrazide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonic acid, 4-bromo-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8062311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-BROMOBENZENESULFONIC HYDRAZIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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